(S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one
Description
(S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one (CAS: 1354020-23-7) is a chiral piperidine derivative featuring a cyclopropyl-methyl-amino substituent at the 4-position of the piperidine ring and an amino-propan-1-one backbone. The cyclopropyl group may enhance metabolic stability compared to larger alkyl substituents, while the amino-propanone moiety could influence hydrogen-bonding interactions with biological targets.
Properties
IUPAC Name |
(2S)-2-amino-1-[4-[[cyclopropyl(methyl)amino]methyl]piperidin-1-yl]propan-1-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25N3O/c1-10(14)13(17)16-7-5-11(6-8-16)9-15(2)12-3-4-12/h10-12H,3-9,14H2,1-2H3/t10-/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZWUIFIXUMQEEP-JTQLQIEISA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCC(CC1)CN(C)C2CC2)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N1CCC(CC1)CN(C)C2CC2)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.36 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one, also known as AM95103, is a compound of significant interest in pharmacological research due to its potential biological activities. This article explores its structure, biological mechanisms, and therapeutic implications based on recent studies.
Chemical Structure and Properties
The molecular formula of (S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one is CHNO, with a molecular weight of approximately 225.36 g/mol. The compound features a piperidine ring, which is critical for its interaction with biological targets.
| Property | Value |
|---|---|
| Molecular Formula | CHNO |
| Molecular Weight | 225.36 g/mol |
| CAS Number | 1284781-17-4 |
(S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one primarily exhibits its biological activity through modulation of neurotransmitter receptors. Research indicates that it acts as a selective agonist for the D3 dopamine receptor, which is implicated in various neurological conditions.
Receptor Interaction
Studies have shown that this compound promotes β-arrestin translocation and G protein activation specifically at the D3 receptor while lacking significant activity at other dopamine receptors. This selectivity highlights its potential utility in treating disorders such as Parkinson's disease without the side effects associated with broader dopamine receptor activation .
Biological Activity
The biological effects of (S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one encompass various areas:
Neuroprotective Effects
Research indicates that this compound can protect dopaminergic neurons from degeneration, suggesting a role in neuroprotection. In vitro studies have demonstrated its ability to enhance neuronal survival under stress conditions, potentially offering therapeutic benefits for neurodegenerative diseases .
Antimicrobial Activity
While primarily studied for its neurological applications, some derivatives related to this compound have shown promising antibacterial properties. For instance, related piperidine derivatives exhibit significant activity against Gram-positive and Gram-negative bacteria, indicating a broader pharmacological profile .
Case Studies and Research Findings
Several studies have explored the pharmacological potential of (S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one:
- Dopamine Receptor Studies : A study conducted on the selectivity and efficacy of this compound revealed that it significantly activates D3 receptors while remaining inactive at D2 receptors. This suggests a targeted approach to treating conditions like schizophrenia and Parkinson's disease without the adverse effects linked to non-selective dopamine receptor agonists .
- Neuroprotective Properties : In research involving induced neurodegeneration in cell cultures, (S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one was found to significantly reduce cell death rates, highlighting its potential as a neuroprotective agent .
- Antimicrobial Testing : Certain analogs were tested for antimicrobial activity against various pathogens, showing effective inhibition zones against strains like Staphylococcus aureus and Escherichia coli, with MIC values ranging from 0.0039 to 0.025 mg/mL .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural Features and Functional Group Variations
The compound belongs to a broader class of piperidine-based amines with substituted amino groups. Below is a comparative analysis with analogs reported in the literature:
Data-Driven Analysis
A. Lipophilicity and Solubility
- Cyclopropyl vs. Calculated logP values (estimated via computational models) suggest cyclopropyl derivatives have lower logP (~1.8) than isopropyl analogs (~2.5), favoring CNS penetration .
- Morpholine and Sulfonyl Groups : Compounds with morpholine () exhibit higher aqueous solubility (e.g., >50 mg/mL) due to the oxygen-rich heterocycle, whereas sulfonyl groups may reduce passive diffusion .
B. Receptor Binding and Selectivity
- Piperidine Core: The piperidine scaffold is common in sigma-1 receptor ligands and opioid modulators. Substitutions at the 4-position (e.g., cyclopropyl-methyl-amino) may enhance selectivity for sigma receptors over dopamine transporters .
- Thienopyrimidine and Pyrazole Derivatives: and highlight divergent activity; thienopyrimidine derivatives (e.g., compound 74) show kinase inhibition, while pyrazole analogs (e.g., compound 42) target inflammatory pathways .
Research Findings and Trends
Substituent-Driven Activity: The cyclopropyl-methyl-amino group in the target compound improves metabolic stability compared to isopropyl derivatives but may reduce affinity for G-protein-coupled receptors (GPCRs) due to reduced bulk .
Synthetic Accessibility : Reductive amination () and sodium hydride-mediated acylations () are common methods for similar compounds, but the target compound’s synthesis likely requires chiral resolution to retain (S)-stereochemistry .
SAR Insights: Piperidine derivatives with electron-withdrawing groups (e.g., sulfonyl in ) show stronger enzyme inhibition, while electron-donating groups (e.g., amino-propanone in the target compound) favor receptor modulation .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
